![molecular formula C6H5ClN4 B1403646 4-Chloroimidazo[1,5-a]pyrimidin-8-amine CAS No. 1425040-28-3](/img/structure/B1403646.png)
4-Chloroimidazo[1,5-a]pyrimidin-8-amine
Overview
Description
4-Chloroimidazo[1,5-a]pyrimidin-8-amine is a chemical compound with the molecular formula C6H5ClN4 . It is not intended for human or veterinary use and is available for research purposes.
Synthesis Analysis
The synthesis of pyrimidine derivatives, which includes this compound, has been extensively studied . Various methods have been developed, including the reaction of diacetyl ketene, enaminonitrile, alkynes, (trimethylsilyl) acetylene, α-methyl or α-methylene ketones, and (hetero)aryl iodides .Molecular Structure Analysis
The molecular structure of this compound consists of a fused pyrimidine ring, which is a key structural motif in many vital applications .Chemical Reactions Analysis
Pyrimidine compounds, including this compound, have various chemical reactions due to their structural pathways . These reactions include interactions with diacetyl ketene, enaminonitrile, alkynes, (trimethylsilyl) acetylene, α-methyl or α-methylene ketones, and (hetero)aryl iodides .Physical And Chemical Properties Analysis
This compound has a molecular weight of 168.58 g/mol. More detailed physical and chemical properties can be found on databases like PubChem .Scientific Research Applications
Heterocyclic Amines in Food and Health
4-Chloroimidazo[1,5-a]pyrimidin-8-amine belongs to a class of compounds known as heterocyclic amines, which have been extensively studied in the context of food chemistry and health. Research by Ushiyama et al. (1991) and Wakabayashi et al. (1993) focuses on the presence of heterocyclic amines in the urine of healthy individuals consuming a normal diet, suggesting continuous exposure to these compounds through food. These studies also emphasize the carcinogenic nature of certain heterocyclic amines, pointing towards their potential risks to human health (Ushiyama et al., 1991) (Wakabayashi et al., 1993).
Medicinal Chemistry and Drug Discovery
The compound is a derivative of pyrimidine, a core structure widely used in medicinal chemistry. Cherukupalli et al. (2017) delve into the medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold, highlighting its applications in drug discovery for a broad range of medicinal properties, including anticancer and anti-infectious agents. The review also discusses the significance of structure-activity relationship (SAR) studies in developing potential drug candidates (Cherukupalli et al., 2017).
Antitumor Activities
Imidazole derivatives, including this compound, have been reviewed for their antitumor activities. Iradyan et al. (2009) provide a comprehensive overview of the structures of active compounds that have shown promising results in preclinical testing stages for new antitumor drugs. This review opens up avenues for further research into the synthesis of compounds with diverse biological properties, including this compound (Iradyan et al., 2009).
Optical Sensors and Electronic Devices
Jindal et al. (2021) and Lipunova et al. (2018) explore the use of pyrimidine derivatives in the development of optical sensors and optoelectronic materials. These studies highlight the versatility of pyrimidine-based compounds in various applications, from sensing materials to components of electronic devices. The incorporation of pyrimidine and related structures into conjugated systems is valued for creating novel materials for organic light-emitting diodes and other electronic applications (Jindal et al., 2021) (Lipunova et al., 2018).
properties
IUPAC Name |
4-chloroimidazo[1,5-a]pyrimidin-8-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c7-4-1-2-9-6-5(8)10-3-11(4)6/h1-3H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMURJWOIROQRKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C=NC(=C2N=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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